Cas no 1079656-89-5 ((1R)-1-[2-Fluoro-4-(trifluoromethyl)phenyl]ethanamine)

• Product Name: (1R)-1-[2-Fluoro-4-(trifluoromethyl)phenyl]ethanamine
• CAS No: 1079656-89-5
• MF: C₉H₉F₄N
• MW: 207.168076276779
• MDL: MFCD06761907
• CID: 4679329
• Update Time: 2025-06-28

(1R)-1-[2-Fluoro-4-(trifluoromethyl)phenyl]ethanamine Chemical and Physical Properties

Names and Identifiers

• (1R)-1-[2-fluoro-4-(trifluoromethyl)phenyl]ethylamine
• (1R)-1-[2-Fluoro-4-(trifluoromethyl)phenyl]ethanamine

• MDL： MFCD06761907
• Inchi： 1S/C9H9F4N/c1-5(14)7-3-2-6(4-8(7)10)9(11,12)13/h2-5H,14H2,1H3/t5-/m1/s1
• InChI Key： XTBKFZDHIZYROB-RXMQYKEDSA-N
• SMILES： FC1C=C(C(F)(F)F)C=CC=1[C@@H](C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 192
• Topological Polar Surface Area: 26

Additional information on (1R)-1-[2-Fluoro-4-(trifluoromethyl)phenyl]ethanamine

Compound Introduction: (1R)-1-[2-Fluoro-4-(trifluoromethyl)phenyl]ethanamine (CAS No. 1079656-89-5)

The compound (1R)-1-[2-Fluoro-4-(trifluoromethyl)phenyl]ethanamine, identified by its CAS number 1079656-89-5, is a significant molecule in the field of pharmaceutical chemistry. Its unique structural features, particularly the presence of a fluoro and trifluoromethyl substituent on the aromatic ring, make it a compound of considerable interest for drug discovery and development. This introduction delves into the compound's chemical properties, potential applications, and recent research findings that highlight its relevance in modern medicinal chemistry.

The molecular structure of (1R)-1-[2-Fluoro-4-(trifluoromethyl)phenyl]ethanamine consists of an amine functional group attached to a benzene ring that is substituted with a fluoro atom at the 2-position and a trifluoromethyl group at the 4-position. The stereochemistry of the amine is specified as (1R), indicating the configuration of the chiral center. This specific arrangement of substituents imparts unique electronic and steric properties to the molecule, which can influence its biological activity and interactions with biological targets.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The fluoro and trifluoromethyl groups are particularly valuable in medicinal chemistry because they can modulate the pharmacokinetic and pharmacodynamic properties of drug candidates. For instance, the fluoro group can increase the lipophilicity of a molecule, while the trifluoromethyl group can enhance its binding affinity by increasing hydrophobic interactions.

Several studies have explored the potential of (1R)-1-[2-Fluoro-4-(trifluoromethyl)phenyl]ethanamine as a lead compound for the development of novel therapeutic agents. Research has shown that this compound exhibits promising activity against various biological targets, including enzymes and receptors involved in inflammatory pathways. The presence of both fluoro and trifluoromethyl groups suggests that it may interact with biological targets in a manner that is distinct from non-fluorinated analogs, potentially leading to improved therapeutic efficacy.

One notable area of research involving this compound is its potential application in the treatment of neurological disorders. Studies have indicated that fluorinated aromatic amine derivatives can cross the blood-brain barrier more effectively than their non-fluorinated counterparts, making them attractive candidates for central nervous system (CNS) drug development. The specific structural features of (1R)-1-[2-Fluoro-4-(trifluoromethyl)phenyl]ethanamine may contribute to its ability to interact with CNS targets, such as neurotransmitter receptors and ion channels.

Another area where this compound shows promise is in oncology. Fluorinated compounds have been widely used in anticancer drug development due to their ability to enhance drug potency and selectivity. Preclinical studies have suggested that derivatives of (1R)-1-[2-Fluoro-4-(trifluoromethyl)phenyl]ethanamine may exhibit inhibitory activity against certain kinases and other enzymes involved in cancer cell proliferation and survival. The unique combination of fluoro and trifluoromethyl groups may contribute to its ability to disrupt cancer-related signaling pathways.

The synthesis of (1R)-1-[2-Fluoro-4-(trifluoromethyl)phenyl]ethanamine presents an interesting challenge for synthetic chemists due to its complex structural features. Recent advances in synthetic methodologies have enabled more efficient and scalable production of fluorinated aromatic compounds. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing the desired molecular framework. These methods not only improve yield but also allow for greater functional group tolerance, facilitating the synthesis of more complex derivatives.

In conclusion, (1R)-1-[2-Fluoro-4-(trifluoromethyl)phenyl]ethanamine (CAS No. 1079656-89-5) is a promising compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive candidate for further investigation into various therapeutic areas, including neurological disorders and oncology. As research continues to uncover new applications for fluorinated aromatic compounds, compounds like this are likely to play an increasingly important role in the discovery and development of novel therapeutic agents.